N'-acetyl-2-chlorobenzohydrazide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
N'-Acetyl-2-chlorobenzohydrazide (molecular formula: C₉H₉ClN₂O₂; molecular weight: 212.63 g/mol) is a benzohydrazide derivative featuring a chlorine substituent at the 2-position of the benzene ring and an acetylated hydrazide group. This compound has garnered attention in medicinal chemistry due to its interaction with viral proteases. For instance, molecular dynamics simulations revealed that it binds to the SARS-CoV-2 Papain-Like Protease (PLpro) with a low ligand RMSD of 0.6 Å, forming stable hydrogen bonds with residues Arg49, Glu174, and Ser223 .
Properties
IUPAC Name |
N'-acetyl-2-chlorobenzohydrazide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClN2O2/c1-6(13)11-12-9(14)7-4-2-3-5-8(7)10/h2-5H,1H3,(H,11,13)(H,12,14) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JARLZRSFUFGXQH-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NNC(=O)C1=CC=CC=C1Cl | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClN2O2 | |
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.63 g/mol | |
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Table 1: Structural and Functional Comparison of N'-Acetyl-2-Chlorobenzohydrazide and Analogs
Substituent Effects on Bioactivity
- Electron-Withdrawing Groups: Replacing the 2-chloro substituent with a nitro group (as in N'-acetyl-2-nitrobenzohydrazide) introduces stronger electron-withdrawing effects, which may alter electronic distribution and binding affinity.
- Positional Isomerism : The 3-chloro isomer (N'-acetyl-3-chlorobenzohydrazide) shares the same molecular formula but differs in chlorine placement. Positional isomerism can significantly impact target binding; for example, steric hindrance or altered hydrogen-bonding patterns may arise .
- Dual Chloro Substituents: 2-Chloro-N′-(chloroacetyl)benzohydrazide features a chloroacetyl group in addition to the 2-chloro substituent.
Structural Complexity and Functionalization
- Benzothiophene Derivatives : The benzothiophene-based analog () incorporates a heterocyclic core and a long alkyl chain, enhancing hydrophobicity. Such modifications are common in drug design to improve membrane permeability but may reduce aqueous solubility .
- Hybrid Scaffolds : Compounds like 2-{[1-(2-chlorobenzyl)-1H-benzimidazol-2-yl]sulfanyl}-N′-[(E)-(2,4-dimethoxyphenyl)methylene]acetohydrazide () merge multiple pharmacophores (e.g., benzimidazole, sulfanyl), which could broaden biological targets but complicate synthesis .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
